2-(4-(isopropylthio)phenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H27NO2S2/c1-14(2)23-16-6-4-15(5-7-16)12-17(20)19-13-18(21-3)8-10-22-11-9-18/h4-7,14H,8-13H2,1-3H3,(H,19,20)
• InChI Key: SGBCBOBCVCCSFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2(CCSCC2)OC
• Molecular Formula: C18H27NO2S2
• Molecular Weight: 353.5 g/mol
• CAS No.: 2034235-32-8

Description

2-(4-(isopropylthio)phenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H27NO2S2 and its molecular weight is 353.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Development of Acetamide Derivatives : Studies on the synthesis of acetamide derivatives highlight the importance of these compounds in pharmaceuticals and agriculture. For instance, research on chloroacetamide herbicides and their metabolism in liver microsomes provides a basis for understanding the bioactivation pathways of similar complex organic compounds, suggesting their potential applications in developing safer agricultural chemicals (Coleman et al., 2000).

• Novel Synthesis Approaches : The green synthesis of paracetamol analogues, such as 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives, showcases innovative methods to produce potential analgesic and antipyretic agents with environmental considerations. This approach underlines the importance of sustainable practices in chemical synthesis (Reddy et al., 2014).

• Anticancer Research : Synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents illustrate the application of acetamide derivatives in developing new treatments for cancer. The study demonstrates the potential of these compounds to selectively target cancer cells, offering insights into their utility in medicinal chemistry (Evren et al., 2019).

• Photoinitiators for Polymer Networks : Research on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for the preparation of PMMA hybrid networks highlights the application of acetamide derivatives in materials science. This study demonstrates how these compounds can be utilized to improve the thermal stability and robustness of polymer networks (Batibay et al., 2020).